Cas no 52708-34-6 (4-(2H-1,2,3-Triazol-2-yl)aniline)

• Product Name: 4-(2H-1,2,3-Triazol-2-yl)aniline
• CAS No: 52708-34-6
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1032131
• PubChem ID: 15514363
• Update Time: 2025-04-20

4-(2H-1,2,3-Triazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,2,3-Triazol-2-yl)aniline
• 4-(2H-1,2,3-triazol-2-yl)Benzenamine
• 4-(triazol-2-yl)aniline
• PQLNCYKUQDUNHI-UHFFFAOYSA-N
• DB-071572
• AKOS016011687
• SCHEMBL3706685
• 2-(4-Aminophenyl)-2H-1,2,3-triazole
• DTXSID20573529
• CCA70834
• EN300-39982
• F82036
• 52708-34-6
• Benzenamine, 4-(2H-1,2,3-triazol-2-yl)-

• Inchi： 1S/C8H8N4/c9-7-1-3-8(4-2-7)12-10-5-6-11-12/h1-6H,9H2
• InChI Key： PQLNCYKUQDUNHI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)N=CC=N1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73